Cas no 2140-71-8 (2'-O-Methylguanosine)

• Product Name: 2'-O-Methylguanosine
• CAS No: 2140-71-8
• MF: C₁₁H₁₅N₅O₅
• MW: 297.2673
• MDL: MFCD00057053
• CID: 42511
• PubChem ID: 160871355
• Update Time: 2025-09-17

2'-O-Methylguanosine Chemical and Physical Properties

Names and Identifiers

• 2'-O-Methylguanosine
• 2'-OMe-G
• 2'-O-Methylguanosine Hydrate
• 2?-O-Methyl Guanosine
• 2-amino-9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-3H-purin-6-one
• 2'-O-Methyl-guanosine
• 2’-OMeGuanosine
• 2'-methylguanosine
• 2'-O-(TERT-BUTYLDIMETHYLSILYL)PACLITAXEL
• Gm19
• Guanosine,2'-O-methyl
• O2'-methyl-guanosine
• UNII-W722H4PA1S
• 2'-O-Methyl guanosine
• Guanosine, 2'-O-methyl-
• W722H4PA1S
• OVYNGSFVYRPRCG-KQYNXXCUSA-N
• 2-amino-9-(2-O-methyl-beta-D-ribofuranosyl)-1,9-dihydro-6H-purin-6-one
• 2-amino-9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl]-1,9-dihydro-6H-purin-6-one
• 2-amino-9-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-1,9-dihydro-6H-purin-6-one
• G
• 2’-O-Methylguanosine
• 2-O-Methylguanosine
• 2`-O-Methylguanosine
• Guanosine, 2'-O-methyl
• 2'-OMe G
• 2'-O-Methyl-D-guanosine hydrate
• 2'-O-methylguanosine;2-amino-9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl]-1,9-dihydro-6H-purin-6-one
• 2-Amino-9-((2R,3R,4R,5R)-4-hydroxy-5-hydroxymethyl-3-methoxy-tetrahydro-furan-2-yl)-1,9-dihydro-purin-6-one
• HG1298
• PD053537
• gm
• MFCD00057053
• 2-amino-9-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl)-1H-purin-6-one
• 2140-71-8
• BDBM50144947
• 2-Amino-9-((2R,3R,4S,5R)-4-hydroxy-5-hydroxymethyl-3-methoxy-tetrahydro-furan-2-yl)-1,9-dihydro-purin-6-one
• BP-58837
• 2-amino-9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxy-tetrahydrofuran-2-yl]-1H-purin-6-one
• CS-W013976
• 2-amino-9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-1H-purin-6-one
• 2-amino-9-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-1H-purin-6(9H)-one
• Q15632796
• DS-12216
• CHEBI:19229
• CHEMBL308370
• AC-8217
• SCHEMBL26515
• AKOS016004412
• DTXCID2098160
• 2'-O-methylguanosine;2-amino-9-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-1,9-dihydro-6H-purin-6-one
• HY-W013260
• DTXSID80175669
• DB-021466
• O2'-Methylguanosine;

• MDL： MFCD00057053
• Inchi： 1S/C11H15N5O5/c1-20-7-6(18)4(2-17)21-10(7)16-3-13-5-8(16)14-11(12)15-9(5)19/h3-4,6-7,10,17-18H,2H2,1H3,(H3,12,14,15,19)/t4-,6-,7-,10-/m1/s1
• InChI Key： OVYNGSFVYRPRCG-KQYNXXCUSA-N
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]([H])([C@]1([H])N1C([H])=NC2C(N([H])C(N([H])[H])=NC1=2)=O)OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 297.10700
• Monoisotopic Mass: 297.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 144

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.98
• Melting Point: 236°C(lit.)
• Boiling Point: 711.7°C at 760 mmHg
• Flash Point: 384.2 °C
• Refractive Index: 1.829
• PSA: 148.51000
• LogP: -1.45140

2'-O-Methylguanosine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301
  P310,P305
  P351
  P338,P302
  P352,P405,P501A
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents